Cas no 338962-93-9 (1-CHLORO-4-[2-((4-METHOXYPHENYL)([(4-METHYLBENZOYL)OXY]IMINO)METHYL)CYCLOPROPYL]BENZENE)

• Product Name: 1-CHLORO-4-[2-((4-METHOXYPHENYL)([(4-METHYLBENZOYL)OXY]IMINO)METHYL)CYCLOPROPYL]BENZENE
• CAS No: 338962-93-9
• MF: C₂₅H₂₂ClNO₃
• MW: 419.900085926056
• CID: 5270136
• Update Time: 2023-08-25

1-CHLORO-4-[2-((4-METHOXYPHENYL)([(4-METHYLBENZOYL)OXY]IMINO)METHYL)CYCLOPROPYL]BENZENE Chemical and Physical Properties

Names and Identifiers

• N-[[2-(4-CHLOROPHENYL)CYCLOPROPYL](4-METHOXYPHENYL)METHYLENE]-N-[(4-METHYLBENZOYL)OXY]AMINE
• 1-CHLORO-4-[2-((4-METHOXYPHENYL)([(4-METHYLBENZOYL)OXY]IMINO)METHYL)CYCLOPROPYL]BENZENE
• (Z)-{[2-(4-chlorophenyl)cyclopropyl](4-methoxyphenyl)methylidene}amino 4-methylbenzoate
• Methanone, [2-(4-chlorophenyl)cyclopropyl](4-methoxyphenyl)-, O-(4-methylbenzoyl)oxime
• [(Z)-[[2-(4-chlorophenyl)cyclopropyl]-(4-methoxyphenyl)methylidene]amino] 4-methylbenzoate
• (Z)-{[2-(4-chlorophenyl)cyclopropyl](4-methoxyphenyl)methylidene}amino4-methylbenzoate
• 1-chloro-4-[2-((4-methoxyphenyl){[(4-methylbenzoyl)oxy]imino}methyl)cyclopropyl]benzene

• Inchi： 1S/C25H22ClNO3/c1-16-3-5-19(6-4-16)25(28)30-27-24(18-9-13-21(29-2)14-10-18)23-15-22(23)17-7-11-20(26)12-8-17/h3-14,22-23H,15H2,1-2H3/b27-24+
• InChI Key： AVRLGHHVAPJSTH-SOYKGTTHSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC1/C(/C1C=CC(=CC=1)OC)=N/OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 600
• XLogP3: 6.4
• Topological Polar Surface Area: 47.9